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Compound of Interest

Compound Name:
Isonicotinoyl chloride

hydrochloride

Cat. No.: B048175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for understanding the

properties, synthesis, and applications of isonicotinoyl chloride hydrochloride. This versatile

reagent is a critical building block in the synthesis of numerous pharmaceutical compounds,

most notably the frontline anti-tuberculosis drug, isoniazid. This document provides detailed

experimental protocols, quantitative data, and visualizations of key chemical and biological

pathways to support researchers in their drug discovery and development endeavors.

Core Properties and Data
Isonicotinoyl chloride hydrochloride is the hydrochloride salt of isonicotinoyl chloride. The

presence of the hydrochloride salt enhances the compound's stability, making it a more

manageable reagent in synthetic chemistry.
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Property Value Source(s)

Molecular Formula C₆H₅Cl₂NO [1]

Molecular Weight 178.02 g/mol

CAS Number 39178-35-3

Appearance
White to off-white crystalline

solid
[1]

Melting Point 159-161 °C

Solubility

Soluble in methanol (50

mg/mL), ethyl acetate,

acetone, and other polar

organic solvents. Low solubility

in water.

[1]

Synthesis and Reactions
Isonicotinoyl chloride hydrochloride is most commonly synthesized from isonicotinic acid. It

serves as a potent acylating agent, readily reacting with nucleophiles such as amines and

alcohols to form amides and esters, respectively.

Experimental Protocol: Synthesis of Isonicotinoyl
Chloride Hydrochloride from Isonicotinic Acid
This protocol outlines a standard laboratory procedure for the synthesis of isonicotinoyl
chloride hydrochloride.

Materials:

Isonicotinic acid

Thionyl chloride (SOCl₂)

N,N-dimethylformamide (DMF) (catalytic amount)

Anhydrous diethyl ether

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.guidechem.com/question/what-is-isonicotinoyl-chloride-id136365.html
https://www.guidechem.com/question/what-is-isonicotinoyl-chloride-id136365.html
https://www.guidechem.com/question/what-is-isonicotinoyl-chloride-id136365.html
https://www.benchchem.com/product/b048175?utm_src=pdf-body
https://www.benchchem.com/product/b048175?utm_src=pdf-body
https://www.benchchem.com/product/b048175?utm_src=pdf-body
https://www.benchchem.com/product/b048175?utm_src=pdf-body
https://www.benchchem.com/product/b048175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round-bottom flask with reflux condenser

Stirring apparatus

Vacuum source

Procedure:

In a round-bottom flask, combine isonicotinic acid and a catalytic amount of DMF.

Carefully add an excess of thionyl chloride to the mixture. The reaction is exothermic and will

result in the evolution of gas.

Once the initial reaction subsides, heat the mixture to reflux and maintain for 1-2 hours to

ensure complete conversion.

After cooling to room temperature, carefully remove the excess thionyl chloride under

reduced pressure.

To the resulting residue, add anhydrous diethyl ether and stir to precipitate the isonicotinoyl
chloride hydrochloride as a solid.

Collect the solid product by filtration, wash with a small amount of cold diethyl ether, and dry

under vacuum.

Application in Drug Synthesis: The Case of
Isoniazid
A primary application of isonicotinoyl chloride hydrochloride is in the synthesis of isoniazid,

a key pharmaceutical used in the treatment of tuberculosis.

Experimental Protocol: Synthesis of Isoniazid
This protocol details the synthesis of isoniazid from isonicotinoyl chloride hydrochloride.

Materials:

Isonicotinoyl chloride hydrochloride
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Hydrazine hydrate

Suitable solvent (e.g., ethanol, isopropanol)

Stirring apparatus

Heating apparatus

Procedure:

Dissolve isonicotinoyl chloride hydrochloride in a suitable solvent in a reaction vessel.

Slowly add hydrazine hydrate to the solution while stirring. The reaction is typically

exothermic.

After the addition is complete, heat the reaction mixture to reflux for a specified period to

drive the reaction to completion.

Upon cooling, the isoniazid product may precipitate from the solution. If not, the solvent can

be removed under reduced pressure.

The crude isoniazid can be purified by recrystallization from a suitable solvent to yield the

final product.

Workflow in Drug Discovery and Synthesis
The following diagram illustrates a typical workflow from the starting material, isonicotinic acid,

to the synthesis of the active pharmaceutical ingredient, isoniazid, highlighting the role of

isonicotinoyl chloride hydrochloride as a key intermediate.
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Caption: Workflow for Isoniazid Synthesis.

Mechanism of Action: Isoniazid Signaling Pathway
Isoniazid is a prodrug that requires activation within the Mycobacterium tuberculosis bacterium

to exert its therapeutic effect. The activated form of isoniazid targets the synthesis of mycolic

acids, which are essential components of the mycobacterial cell wall.

The following diagram illustrates the mechanism of action of isoniazid.
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Caption: Isoniazid's Mechanism of Action.

Isoniazid passively diffuses into the mycobacterium, where it is activated by the catalase-

peroxidase enzyme, KatG.[2] The activated form of isoniazid then covalently binds to and

inhibits the enoyl-acyl carrier protein reductase, InhA.[3][4] This enzyme is a crucial component

of the fatty acid synthase II (FAS-II) system, which is responsible for the synthesis of mycolic

acids.[3] By inhibiting InhA, isoniazid effectively blocks mycolic acid production, leading to the

disruption of the bacterial cell wall and ultimately, cell death.[3]
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Conclusion
Isonicotinoyl chloride hydrochloride is a valuable and versatile reagent in the field of

medicinal chemistry and drug development. Its stability and reactivity make it an ideal

intermediate for the synthesis of a wide range of pharmaceutical compounds. A thorough

understanding of its properties, synthetic routes, and applications, as exemplified by its role in

the production of isoniazid, is essential for researchers aiming to develop new and effective

therapeutic agents. The provided protocols and pathway diagrams serve as a foundational

resource for the practical application and conceptual understanding of this important chemical

entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Mechanisms of action of isoniazid - PubMed [pubmed.ncbi.nlm.nih.gov]

3. What is the mechanism of Isoniazid? [synapse.patsnap.com]

4. Probing mechanisms of resistance to the tuberculosis drug isoniazid: Conformational
changes caused by inhibition of InhA, the enoyl reductase from Mycobacterium tuberculosis
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Isonicotinoyl Chloride Hydrochloride: A Technical Guide
for Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048175#isonicotinoyl-chloride-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b048175?utm_src=pdf-body
https://www.benchchem.com/product/b048175?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/what-is-isonicotinoyl-chloride-id136365.html
https://pubmed.ncbi.nlm.nih.gov/17074073/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-isoniazid
https://pmc.ncbi.nlm.nih.gov/articles/PMC2203378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2203378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2203378/
https://www.benchchem.com/product/b048175#isonicotinoyl-chloride-hydrochloride-molecular-weight
https://www.benchchem.com/product/b048175#isonicotinoyl-chloride-hydrochloride-molecular-weight
https://www.benchchem.com/product/b048175#isonicotinoyl-chloride-hydrochloride-molecular-weight
https://www.benchchem.com/product/b048175#isonicotinoyl-chloride-hydrochloride-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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